rac-(2R,3R)-1-ethyl-2-(1-ethyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans
Overview
Description
Rac-(2R,3R)-1-ethyl-2-(1-ethyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans is a useful research compound. Its molecular formula is C12H17N3O3 and its molecular weight is 251.3. The purity is usually 95.
BenchChem offers high-quality rac-(2R,3R)-1-ethyl-2-(1-ethyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(2R,3R)-1-ethyl-2-(1-ethyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-1-ethyl-2-(1-ethyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans involves the synthesis of the key intermediate, 1-ethyl-1H-imidazole-2-carbaldehyde, which is then reacted with ethyl acetoacetate to form the final product.", "Starting Materials": [ "Ethylamine", "Acetic acid", "Formaldehyde", "Acetone", "Sodium cyanide", "Ethyl acetoacetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Ethylamine is reacted with acetic acid to form N-ethylacetamide.", "Step 2: Formaldehyde is reacted with N-ethylacetamide in the presence of sodium cyanide to form 1-ethyl-1H-imidazole-2-carbaldehyde.", "Step 3: 1-ethyl-1H-imidazole-2-carbaldehyde is reacted with ethyl acetoacetate in the presence of sodium hydroxide to form the final product, rac-(2R,3R)-1-ethyl-2-(1-ethyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans.", "Step 4: The final product is purified by recrystallization from methanol and diethyl ether." ] } | |
CAS RN |
2307772-17-2 |
Product Name |
rac-(2R,3R)-1-ethyl-2-(1-ethyl-1H-imidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid, trans |
Molecular Formula |
C12H17N3O3 |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
